Dichlorophenyl phosphine(Technical)
Dichlorophenyl phosphine(Technical)
Benzene phosphorus dichloride appears as a colorless, fuming liquid. Density 1.32 g / cm3. Flash point 102°C. Corrosive to metals and tissue.
Brand Name:
Vulcanchem
CAS No.:
644-97-3
VCID:
VC0166023
InChI:
InChI=1S/C6H5Cl2P/c7-9(8)6-4-2-1-3-5-6/h1-5H
SMILES:
C1=CC=C(C=C1)P(Cl)Cl
Molecular Formula:
C6H5Cl2P
Molecular Weight:
178.98 g/mol
Dichlorophenyl phosphine(Technical)
CAS No.: 644-97-3
Reference Standards
VCID: VC0166023
Molecular Formula: C6H5Cl2P
Molecular Weight: 178.98 g/mol
CAS No. | 644-97-3 |
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Product Name | Dichlorophenyl phosphine(Technical) |
Molecular Formula | C6H5Cl2P |
Molecular Weight | 178.98 g/mol |
IUPAC Name | dichloro(phenyl)phosphane |
Standard InChI | InChI=1S/C6H5Cl2P/c7-9(8)6-4-2-1-3-5-6/h1-5H |
Standard InChIKey | IMDXZWRLUZPMDH-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)P(Cl)Cl |
Canonical SMILES | C1=CC=C(C=C1)P(Cl)Cl |
Boiling Point | 430 °F at 760 mm Hg (USCG, 1999) 225.0 °C 224.6 °C @ 760 MM HG; 99-101 °C @ 11 MM HG |
Colorform | COLORLESS LIQUID |
Density | 1.14 at 77 °F (USCG, 1999) 1.356 @ 20 °C/4 °C |
Flash Point | 215 °F (USCG, 1999) 215 °F OC May be lower because of presence of dissolved phosphorus |
Melting Point | -60 °F (USCG, 1999) -51.0 °C -51 °C |
Physical Description | Benzene phosphorus dichloride appears as a colorless, fuming liquid. Density 1.32 g / cm3. Flash point 102°C. Corrosive to metals and tissue. |
Description | Benzene phosphorus dichloride appears as a colorless, fuming liquid. Density 1.32 g / cm3. Flash point 102°C. Corrosive to metals and tissue. |
Shelf Life | FUMES IN AIR |
Solubility | SOL IN COMMON INERT ORGANIC SOLVENTS MISCIBLE WITH BENZENE, CARBON DISULFIDE |
Synonyms | Phenylphosphonous dichloride |
PubChem Compound | 12573 |
Last Modified | Nov 11 2021 |
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